Cas no 1804140-76-8 (5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine)

• Product Name: 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine
• CAS No: 1804140-76-8
• MF: C₇H₂F₆INS
• MW: 373.057373523712
• CID: 4907970
• Update Time: 2025-10-29

5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine

• Inchi： 1S/C7H2F6INS/c8-6(9,10)4-1-3(14)2-15-5(4)16-7(11,12)13/h1-2H
• InChI Key： IMVUTGGZTPRACU-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(C(F)(F)F)=C1)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 4.4
• Topological Polar Surface Area: 38.2

Additional information on 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine

Research Briefing on 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine (CAS: 1804140-76-8)

5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine (CAS: 1804140-76-8) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and trifluoromethylthio substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting various diseases.

Recent research has focused on the synthetic pathways and reactivity of 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in cross-coupling reactions, enabling the efficient construction of complex pyridine derivatives. The electron-withdrawing nature of the trifluoromethyl and trifluoromethylthio groups enhances the reactivity of the pyridine ring, making it a valuable scaffold for further functionalization.

In the context of agrochemical applications, 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine has been investigated as a precursor for novel pesticides. A 2022 study in Pest Management Science highlighted its role in the synthesis of compounds with potent insecticidal activity. The introduction of iodine at the 5-position allows for further derivatization, enabling the exploration of structure-activity relationships (SAR) to optimize efficacy and selectivity.

Pharmaceutical research has also leveraged this compound for the development of kinase inhibitors. A recent preprint on bioRxiv (2023) described its incorporation into a series of pyridine-based inhibitors targeting tyrosine kinases involved in cancer progression. Preliminary results indicated promising inhibitory activity, with IC50 values in the nanomolar range, suggesting potential for further optimization and preclinical evaluation.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine. A 2023 review in Organic Process Research & Development discussed the need for improved synthetic methodologies to enhance yield and reduce costs. Advances in flow chemistry and catalytic processes may offer solutions to these challenges, as highlighted in recent pilot-scale studies.

In conclusion, 5-Iodo-3-(trifluoromethyl)-2-(trifluoromethylthio)pyridine (CAS: 1804140-76-8) represents a valuable building block in chemical biology and pharmaceutical research. Its unique structural features and reactivity profile continue to inspire innovative applications in drug discovery and agrochemical development. Future research should focus on optimizing synthetic routes and expanding its utility in targeted therapeutic and agricultural interventions.